Cas no 2763780-94-3 (3-Cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride)

• Product Name: 3-Cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride
• CAS No: 2763780-94-3
• MF: C₉H₁₂Cl₂N₄
• MW: 247.12437915802
• CID: 6496708
• PubChem ID: 165985441
• Update Time: 2025-05-22

3-Cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride
• EN300-37375566
• 2763780-94-3
• 3-Cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride

• Inchi： 1S/C9H10N4.2ClH/c10-7-3-4-8-11-12-9(6-1-2-6)13(8)5-7;;/h3-6H,1-2,10H2;2*1H
• InChI Key： DHRLSJXOUYLQPY-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C=C(C=CC1=NN=C2C1CC1)N

Computed Properties

• Exact Mass: 246.0439018g/mol
• Monoisotopic Mass: 246.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-Cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride

3-Cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine Dihydrochloride (CAS 2763780-94-3): A Comprehensive Overview

3-Cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride (CAS 2763780-94-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the [1,2,4]triazolo[4,3-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of the cyclopropyl moiety and the amine functionality further enhances its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in 3-Cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride is its structural versatility. The triazolopyridine core is a privileged scaffold in medicinal chemistry, often associated with antimicrobial, antiviral, and anticancer properties. Researchers are particularly intrigued by its potential as a kinase inhibitor, a hot topic in current drug development due to the role of kinases in various diseases, including cancer and inflammatory disorders.

In recent years, the demand for heterocyclic compounds like 3-Cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride has surged, driven by advancements in synthetic methodologies and the need for novel bioactive molecules. The compound's dihydrochloride salt form improves its solubility and stability, making it more suitable for formulation and biological testing. This aspect is particularly relevant for researchers exploring drug-like properties and ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

The synthesis of 3-Cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride typically involves multi-step organic transformations, including cyclization reactions and functional group manipulations. Modern synthetic approaches often employ catalyzed cross-coupling reactions and microwave-assisted synthesis, which align with the pharmaceutical industry's focus on green chemistry and process optimization. These methods not only improve yields but also reduce environmental impact, a concern increasingly voiced by researchers and regulatory bodies.

From an application standpoint, 3-Cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride shows promise in several areas. In medicinal chemistry, it serves as a valuable building block for the development of targeted therapies. Its structural features make it a candidate for modulating protein-protein interactions, a cutting-edge area in drug discovery. Additionally, the compound's potential as a fluorescence probe or sensor is being explored, given the photophysical properties of similar triazolopyridine derivatives.

The market for specialty chemicals like 3-Cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride is expanding, with contract research organizations (CROs) and pharmaceutical companies seeking novel scaffolds for their compound libraries. This trend is reflected in the increasing number of patent applications and scientific publications mentioning triazolopyridine derivatives and their biological activities. The compound's CAS number 2763780-94-3 has become a frequently searched identifier in chemical databases and procurement platforms.

Quality control and characterization of 3-Cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride are critical aspects for researchers and suppliers. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to ensure purity and confirm structural integrity. These quality measures are essential for reproducible research outcomes, particularly in high-throughput screening and lead optimization campaigns.

Looking ahead, the future of 3-Cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride appears promising. As the scientific community continues to explore structure-activity relationships (SAR) of heterocyclic compounds, this molecule may unlock new therapeutic possibilities. Its compatibility with fragment-based drug design and computational modeling approaches further enhances its appeal in modern drug discovery paradigms. With ongoing research into its physicochemical properties and biological activities, CAS 2763780-94-3 is poised to remain a compound of significant interest in chemical and pharmaceutical research.